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Compound of Interest

Compound Name: Streptimidone

Cat. No.: B1237836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of

Streptimidone, a glutarimide antibiotic, in the model organism Saccharomyces cerevisiae.

Detailed protocols for key applications in yeast genetics are provided, including growth

inhibition assays, chemical-genetic screening, and ribosome profiling.

Introduction
Streptimidone is a potent inhibitor of eukaryotic protein synthesis. While much of the detailed

mechanistic work has been performed with its structural analog, cycloheximide, Streptimidone
is understood to function similarly by targeting the ribosome. It specifically binds to the E-site

(exit site) of the 60S large ribosomal subunit, which stalls the translocation step of elongation.

This specific mode of action makes Streptimidone a valuable tool for studying various aspects

of translation, ribosome function, and cellular stress responses in yeast.

Mechanism of Action
Streptimidone, like other glutarimide antibiotics, inhibits the elongation phase of protein

synthesis.[1] The binding of Streptimidone to the E-site of the 60S ribosomal subunit prevents

the movement of deacylated tRNA from the P-site to the E-site, thereby halting the progression

of the ribosome along the mRNA molecule.[1] This leads to a rapid cessation of protein

production and subsequent growth arrest.
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The following diagram illustrates the signaling pathway of translation elongation and the point

of inhibition by Streptimidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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